N-[[4-(difluoromethoxy)-3-methoxyphenyl]methyl]cyclohexanecarboxamide

• IUPAC Name: N-[[4-(difluoromethoxy)-3-methoxyphenyl]methyl]cyclohexanecarboxamide
• InChI: InChI=1S/C16H21F2NO3/c1-21-14-9-11(7-8-13(14)22-16(17)18)10-19-15(20)12-5-3-2-4-6-12/h7-9,12,16H,2-6,10H2,1H3,(H,19,20)
• InChI Key: WRMAGFYEVBGPDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNC(=O)C2CCCCC2)OC(F)F
• Molecular Formula: C16H21F2NO3
• Molecular Weight: 313.34 g/mol

Description

N-[[4-(Difluoromethoxy)-3-methoxyphenyl]methyl]cyclohexanecarboxamide is a compound characterized by its intricate chemical structure and potential applications across various scientific fields. This compound's unique molecular arrangement makes it a subject of interest for researchers exploring new frontiers in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of N-[[4-(difluoromethoxy)-3-methoxyphenyl]methyl]cyclohexanecarboxamide typically involves a multi-step process. The key starting materials are usually commercially available reagents. The synthetic route often begins with the preparation of an intermediate by reacting a difluoromethoxy-substituted benzyl chloride with an appropriate nucleophile. This is followed by cyclization and carboxamidation steps to yield the final product. Reaction conditions usually involve organic solvents, catalysts, and controlled temperature settings to ensure the desired reactions occur efficiently.

Industrial Production Methods: : On an industrial scale, the production of this compound requires optimization of reaction parameters for large-scale synthesis. This includes the use of flow reactors, high-throughput screening of catalysts, and automated control systems to maintain consistency in product quality. The use of green chemistry principles, such as solvent recovery and waste minimization, is also emphasized to enhance the sustainability of the production process.

Chemical Reactions Analysis

Types of Reactions: : N-[[4-(Difluoromethoxy)-3-methoxyphenyl]methyl]cyclohexanecarboxamide is known to undergo various types of chemical reactions, including:

• Oxidation: : This compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

• Reduction: : It can also undergo reduction reactions, where specific functional groups are reduced to their respective simpler forms.

• Substitution: : The compound can participate in nucleophilic and electrophilic substitution reactions, where certain functional groups are replaced by others.

Common Reagents and Conditions: : Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide, reducing agents such as lithium aluminum hydride or sodium borohydride, and various nucleophiles or electrophiles depending on the desired substitution reaction. Reaction conditions are typically tailored to the specific type of reaction, involving controlled temperatures, solvent choices, and catalysts.

Major Products Formed: : The major products formed from these reactions are typically derivatives of the original compound, with modified functional groups. For instance, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions can produce alcohols or amines. Substitution reactions result in compounds with different functional groups replacing the original ones.

Scientific Research Applications

N-[[4-(Difluoromethoxy)-3-methoxyphenyl]methyl]cyclohexanecarboxamide has a wide range of applications in scientific research:

Chemistry: : It serves as a versatile intermediate in the synthesis of more complex organic molecules, allowing for the exploration of new chemical reactions and pathways.

Biology: : The compound is used in studies investigating the interactions between small molecules and biological macromolecules, such as proteins and nucleic acids.

Medicine: : Researchers are exploring its potential as a pharmaceutical agent, examining its effects on various biological targets and its therapeutic potential for treating certain medical conditions.

Industry: : The compound's unique properties make it useful in the development of new materials, including polymers and coatings with specific desired attributes.

Mechanism of Action

The mechanism by which N-[[4-(Difluoromethoxy)-3-methoxyphenyl]methyl]cyclohexanecarboxamide exerts its effects involves its interaction with molecular targets within biological systems. This compound can bind to specific proteins, altering their structure and function. The pathways involved in its action are often linked to its ability to modulate enzymatic activities or interfere with cellular signaling processes. Detailed studies of its binding affinity and specificity are crucial to understanding its full range of biological effects.

Comparison with Similar Compounds

When compared to similar compounds, N-[[4-(Difluoromethoxy)-3-methoxyphenyl]methyl]cyclohexanecarboxamide stands out due to its unique combination of functional groups and structural features.

Similar Compounds

• N-[[4-(Methoxy)-3-methoxyphenyl]methyl]cyclohexanecarboxamide

• N-[[4-(Difluoromethoxy)-3-hydroxyphenyl]methyl]cyclohexanecarboxamide

• N-[[4-(Difluoromethoxy)-3-methoxyphenyl]methyl]cyclohexaneacetamide

Each of these compounds shares certain structural similarities but differs in specific functional groups or molecular arrangements, leading to variations in their chemical reactivity, biological activity, and potential applications

This compound's versatility and distinctive characteristics make it a valuable subject of study in multiple scientific disciplines. So, where do you see the most promise in its applications?